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Compound of Interest

Compound Name: Spisulosine-d3

Cat. No.: B11942403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals

and is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult

the official SDS for Spisulosine-d3 before handling the compound.

Introduction
Spisulosine-d3 is the deuterated form of Spisulosine, a marine-derived antitumoral compound.

[1] Spisulosine has been shown to inhibit the growth of prostate cancer cells by inducing

apoptosis through the accumulation of intracellular ceramide and the activation of PKCζ.[1] As

a deuterated analog, Spisulosine-d3 is primarily utilized as an internal standard for

quantitative analysis in techniques such as NMR, GC-MS, or LC-MS, and as a tracer in drug

development studies.[1] Given its cytotoxic properties, stringent adherence to safety and

handling protocols is imperative to minimize exposure and ensure a safe laboratory

environment.

Compound Identification and Properties
A clear understanding of the compound's properties is fundamental to its safe handling.
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Property Value Source

Chemical Name
(2S,3R)-2-aminooctadecan-3-

ol-d3
Inferred from Spisulosine

Synonyms ES-285-d3 [1]

CAS Number 1246298-31-6 [1]

Molecular Formula C₁₈H₃₆D₃NO Inferred from Spisulosine

Molecular Weight 288.5 g/mol (approx.) Inferred from Spisulosine

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet for Spisulosine-d3 is not readily available, the known

biological activity of Spisulosine as a cytotoxic agent necessitates handling it with care. The

following is a summary of potential hazards and recommended precautions.

Hazard Class Potential Effects Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed.

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.

Skin Corrosion/Irritation
Causes skin irritation. May

cause an allergic skin reaction.

Wear protective gloves. Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay. Contaminated work

clothing should not be allowed

out of the workplace.

Serious Eye Damage/Irritation Causes serious eye damage.
Wear eye protection/face

protection.

Specific Target Organ Toxicity May cause damage to organs.

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.
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Emergency First Aid Procedures:

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Safe Handling and Storage Workflow
A systematic approach to handling and storage is crucial to maintaining a safe laboratory

environment.
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Spisulosine-d3 Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of Spisulosine-d3.

Storage Conditions: For long-term stability, Spisulosine should be stored under specific

conditions. Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1

month in a sealed container, protected from moisture.

Experimental Protocols Involving Spisulosine
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Understanding the experimental context in which Spisulosine and its deuterated analog are

used can inform safer handling practices. The following outlines a general methodology for

assessing its antiproliferative effects.

Cell Viability Assay (MTT Assay):

Cell Seeding: Plate prostate cancer cells (e.g., PC-3, LNCaP) in 96-well plates at a

predetermined density and allow them to adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of Spisulosine (or

Spisulosine-d3 for internal standard development) for a specified duration (e.g., 48 hours).

MTT Incubation: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to an untreated control.

Signaling Pathway of Spisulosine-Induced
Apoptosis
Spisulosine exerts its antiproliferative effects by activating a specific signaling cascade that

leads to programmed cell death.
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Caption: A simplified diagram of the signaling pathway initiated by Spisulosine.

This pathway highlights the compound's mechanism of action, which involves the de novo

synthesis of ceramide, leading to the activation of Protein Kinase C zeta (PKCζ) and

subsequent apoptosis in prostate tumor cells. Researchers working with Spisulosine-d3
should be aware of these potent biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Spisulosine-d3: Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11942403#spisulosine-d3-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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